Cas no 868064-80-6 (1H-1,4-DIAZEPINE, HEXAHYDRO-1-[4-(TRIFLUOROMETHOXY)PHENYL]-)

• Product Name: 1H-1,4-DIAZEPINE, HEXAHYDRO-1-[4-(TRIFLUOROMETHOXY)PHENYL]-
• CAS No: 868064-80-6
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 3214142
• PubChem ID: 20735220
• Update Time: 2025-04-21

1H-1,4-DIAZEPINE, HEXAHYDRO-1-[4-(TRIFLUOROMETHOXY)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-DIAZEPINE, HEXAHYDRO-1-[4-(TRIFLUOROMETHOXY)PHENYL]-
• Hexahydro-1-[4-(trifluoromethoxy)phenyl]-1H-1,4-diazepine
• RMPMZIPQWICPBJ-UHFFFAOYSA-N
• DTXSID501197382
• AKOS014272027
• SCHEMBL5233334
• 868064-80-6

• Inchi： 1S/C12H15F3N2O/c13-12(14,15)18-11-4-2-10(3-5-11)17-8-1-6-16-7-9-17/h2-5,16H,1,6-9H2
• InChI Key： RMPMZIPQWICPBJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC(F)(F)F)C=C2)CCCNCC1

Computed Properties

• Exact Mass: 260.11364759Da
• Monoisotopic Mass: 260.11364759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.5Ų